N1-(3-(methylthio)phenyl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide

• IUPAC Name: N'-(3-methylsulfanylphenyl)-N-[3-(2-phenylimidazol-1-yl)propyl]oxamide
• InChI: InChI=1S/C21H22N4O2S/c1-28-18-10-5-9-17(15-18)24-21(27)20(26)23-11-6-13-25-14-12-22-19(25)16-7-3-2-4-8-16/h2-5,7-10,12,14-15H,6,11,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: ZNOKCYUAEJVUDX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C(=O)NCCCN2C=CN=C2C3=CC=CC=C3
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered heterocyclic moiety known as imidazole, which contains three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a methylthio phenyl group and a propyl oxalamide group.

Scientific Research Applications

Angiotensin II Receptor Antagonism

N1-(3-(methylthio)phenyl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide, and related compounds, have been researched for their role as angiotensin II receptor antagonists. These compounds, particularly derivatives of 1H-imidazol-1-yl, are being explored for their potential in modulating the angiotensin II receptor, which plays a critical role in blood pressure regulation and cardiovascular health. For instance, specific derivatives have shown promising results in inhibiting angiotensin-induced blood pressure increase in animal models. The detailed structural analysis and synthetic procedures have been developed to refine these compounds for better antagonistic activity, highlighting their potential in cardiovascular research and therapy (Bovy et al., 1993).

Analgesic and Anti-inflammatory Properties

Compounds structurally similar to this compound have also been investigated for their analgesic and anti-inflammatory properties. Studies have indicated that derivatives of this compound, especially those involving the imidazol-1-yl group, have the potential to serve as non-narcotic analgesic anti-inflammatories, showing greater degrees of analgesia compared to other nonsteroidal anti-inflammatory agents. These findings suggest possible applications in pain management and anti-inflammatory therapies (Clark et al., 1978).

Immunomodulating Activity

Research into related N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides has uncovered their potential immunomodulating activity. These compounds have shown efficacy in enhancing macrophage cytotoxicity and stimulating host-mediated antibacterial defenses in animal models. Such properties signify the potential of this compound derivatives in immunotherapy and the management of immune-related disorders (Doria et al., 1991).